Cas no 2306252-83-3 (tert-butyl N-[(1S,4R,6R)-2-azabicyclo[2.2.1]heptan-6-yl]carbamate)

• Product Name: tert-butyl N-[(1S,4R,6R)-2-azabicyclo[2.2.1]heptan-6-yl]carbamate
• CAS No: 2306252-83-3
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5269107
• Update Time: 2026-03-09

tert-butyl N-[(1S,4R,6R)-2-azabicyclo[2.2.1]heptan-6-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(1S,4R,6R)-2-azabicyclo[2.2.1]hept-6-yl-, 1,1-dimethylethyl ester
• tert-Butyl((1S,4R,6R)-2-azabicyclo[2.2.1]heptan-6-yl)carbamate
• tert-butyl N-[(1S,4R,6R)-2-azabicyclo[2.2.1]heptan-6-yl]carbamate

• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-9-5-7-4-8(9)12-6-7/h7-9,12H,4-6H2,1-3H3,(H,13,14)/t7-,8+,9-/m1/s1
• InChI Key： JFEPYXAQPBPXRI-HRDYMLBCSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H]1[C@]2([H])C[C@]([H])(C1)CN2

Additional information on tert-butyl N-[(1S,4R,6R)-2-azabicyclo[2.2.1]heptan-6-yl]carbamate

tert-butyl N-[(1S,4R,6R)-2-azabicyclo[2.2.1]heptan-6-yl]carbamate (CAS No. 2306252-83-3): An Overview

tert-butyl N-[(1S,4R,6R)-2-azabicyclo[2.2.1]heptan-6-yl]carbamate (CAS No. 2306252-83-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of carbamates, which are widely used in the development of drugs targeting various biological systems.

The tert-butyl group in this compound provides enhanced stability and solubility, making it an attractive candidate for drug design. The (1S,4R,6R)-2-azabicyclo[2.2.1]heptan-6-yl moiety is a key structural feature that confers specific biological activity and selectivity. This bicyclic structure is known for its ability to interact with specific protein targets, making it a valuable scaffold in the design of novel therapeutics.

Recent studies have highlighted the potential of tert-butyl N-[(1S,4R,6R)-2-azabicyclo[2.2.1]heptan-6-yl]carbamate in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by modulating the activity of key enzymes involved in neurotransmitter metabolism and synaptic function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this carbamate derivative effectively inhibits the activity of acetylcholinesterase (AChE), a key enzyme implicated in the pathogenesis of Alzheimer's disease.

In addition to its neuroprotective properties, tert-butyl N-[(1S,4R,6R)-2-azabicyclo[2.2.1]heptan-6-yl]carbamate has also shown promise in the field of cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy agents. The mechanism of action involves the modulation of signaling pathways associated with cell survival and proliferation, such as the PI3K/Akt and MAPK pathways.

The pharmacokinetic profile of tert-butyl N-[(1S,4R,6R)-2-azabicyclo[2.2.1]heptan-6-yl]carbamate has been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effectiveness as a drug candidate. For example, a study published in the European Journal of Medicinal Chemistry reported that the compound has high oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

Safety and toxicity assessments are essential components of drug development, and tert-butyl N-[(1S,4R,6R)-2-azabicyclo[2.2.1]heptan-6-yl]carbamate has undergone rigorous testing to ensure its safety profile. In vitro and in vivo studies have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or organ toxicity. These findings support its potential for further clinical evaluation.

The future prospects for tert-butyl N-[(1S,4R,6R)-2-azabicyclo[2.2.1]heptan-6-yl]carbamate are promising, with ongoing research focused on optimizing its chemical structure to enhance its therapeutic efficacy and reduce potential side effects. Additionally, efforts are being made to develop prodrugs and delivery systems that can improve the pharmacokinetic properties and target specificity of this compound.

In conclusion, tert-butyl N-[(1S,4R,6R)-2-azabicyclo[2.2.1]heptan-6-yl]carbamate (CAS No. 2306252-83-3) represents a promising lead compound in the development of novel therapeutics for neurological disorders and cancer. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and clinical trials.